Holmium chloride

Specification

• CAS No.: 10138-62-2
• Molecular Formula: Cl3Ho
• Molecular Weight: 271.28 g/mol
• IUPAC Name: holmium(3+);trichloride
• Standard InChI: InChI=1S/3ClH.Ho/h3*1H;/q;;;+3/p-3
• Standard InChI Key: PYOOBRULIYNHJR-UHFFFAOYSA-K
• SMILES: Cl[Ho](Cl)Cl
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Ho+3]

Introduction

Chemical Properties

Property	Description
Molecular Formula	Cl₃Ho
Molecular Weight	271.29 g/mol (anhydrous)
Density	3.7 g/cm³
Melting Point	718 °C (anhydrous)
Boiling Point	1500 °C
Solubility	Soluble in water
Crystal Structure	Monoclinic, AlCl₃ type

Preparation of Holmium Chloride

Holmium chloride can be prepared through several methods:

• Reaction with Ammonium Chloride: Heating a mixture of holmium(III) oxide (Ho₂O₃) and ammonium chloride (NH₄Cl) at 200-250 °C yields holmium(III) chloride.

  $$\text{Ho}_2\text{O}_3 + 6\text{NH}_4\text{Cl} \rightarrow 2\text{HoCl}_3 + 6\text{NH}_3 + 3\text{H}_2\text{O}$$

• Direct Chlorination: Holmium metal reacts directly with chlorine gas to form holmium(III) chloride.

  $$2\text{Ho} + 3\text{Cl}_2 \rightarrow 2\text{HoCl}_3$$

• Reaction with Hydrochloric Acid: Holmium reacts with hydrochloric acid to produce the hexahydrate form of holmium chloride.

  $$2\text{Ho} + 6\text{HCl} \rightarrow 2\text{HoCl}_3 + 3\text{H}_2$$

Hydrated Forms of Holmium Chloride

The hexahydrate form of holmium chloride, HoCl₃·6H₂O, is commonly encountered. It has a molecular weight of 379.38 g/mol and a melting point of about 165 °C.

Properties of Holmium(III) Chloride Hexahydrate

Property	Description
Molecular Formula	Cl₃H₁₂HoO₆
Molecular Weight	379.38 g/mol
Appearance	Light yellow crystalline
Melting Point	165 °C
Boiling Point	1507 °C
Solubility	Soluble in water

Applications of Holmium Chloride

Holmium chloride is used in various applications:

• Production of Holmium Metal: It serves as an intermediate in the production of pure holmium metal.

• Nuclear Industry: Used in nuclear applications and research.

• Lasers and Optical Spectroscopy: Employed in the calibration of optical spectrophotometers and in laser research.

• Cancer Treatment: Holmium compounds, such as radioactive holmium phosphate microspheres, are explored for cancer therapy.

Research Findings

Recent studies have focused on the use of holmium compounds in medical and technological applications. For instance, radioactive holmium phosphate microspheres have shown promise in cancer treatment due to their stability and suitability for neutron activation. Additionally, holmium chloride is used in material science for producing uniform films through molecular plating techniques.